Cas no 921880-45-7 (N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921880-45-7
• MF: C₂₁H₁₅N₅O₂S
• MW: 401.441102266312
• CID: 6311087
• PubChem ID: 16812543
• Update Time: 2025-07-17

N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• AKOS024631043
• N-(benzo[d]thiazol-2-yl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921880-45-7
• F2248-0117

• Inchi： 1S/C21H15N5O2S/c1-25-11-14(19(27)23-21-22-16-9-5-6-10-17(16)29-21)18-15(12-25)20(28)26(24-18)13-7-3-2-4-8-13/h2-12H,1H3,(H,22,23,27)
• InChI Key： NTGMJAJYAROUIU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C1=CN(C)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O

Computed Properties

• Exact Mass: 401.09464591g/mol
• Monoisotopic Mass: 401.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921880-45-7)

N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 921880-45-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development.

The structural framework of N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide incorporates multiple pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a benzothiazole moiety, a pyrazolopyridine core, and a carboxamide functional group suggests a multifaceted interaction with biological targets. These structural features make it an intriguing candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The integration of this scaffold with other heterocyclic systems, such as pyrazolopyridines, can lead to the discovery of new compounds with enhanced pharmacological profiles.

The compound N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is synthesized through a series of carefully orchestrated chemical reactions that highlight the expertise in organic synthesis. The process involves the condensation of appropriate precursors under controlled conditions to form the desired heterocyclic core. Subsequent functionalization steps introduce the necessary substituents to achieve the final structure. This synthetic route underscores the importance of precision and innovation in pharmaceutical chemistry.

The biological evaluation of N-(1,3-benzothiazol-2-yl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been conducted using various in vitro and in vivo models. Preliminary studies have shown promising results in terms of its interaction with specific biological targets. For instance, its ability to modulate enzyme activity and inhibit the growth of certain cancer cell lines has been observed. These findings suggest that this compound may have therapeutic potential in treating various diseases.

The pharmacokinetic properties of N-(1,3-benzothiazol-2-yl)-5-methyl-
3-oxo -2-pheno
l
pyr
azo
lo[4,
3-c]
pyr
id
ine
7-car
boxa
mide (CAS No. 921880- 45
7) are also being thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques are employed to study these processes in detail.

In conclusion, N-(1,


...